(Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C20H13NO5/c1-12-8-14(25-20(23)15-5-3-7-24-15)10-16-18(12)19(22)17(26-16)9-13-4-2-6-21-11-13/h2-11H,1H3/b17-9-
• InChI Key: NUDZJNAOOHHEGY-MFOYZWKCSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CN=CC=C3)O2)OC(=O)C4=CC=CO4
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CN=CC=C3)/O2)OC(=O)C4=CC=CO4
• Molecular Formula: C20H13NO5
• Molecular Weight: 347.3 g/mol
• CAS No.: 903201-91-2

Description

(Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C20H13NO5 and its molecular weight is 347.326. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Fully Substituted Furans

A study by Pan et al. (2010) demonstrated the facile three-component reactions of N,N-substituted imidazo[1,5-a]pyridine carbenes with aldehydes and DMAD or allenoates, leading to different 4-[(2-pyridyl)methyl]aminofuran derivatives. This process, involving tandem nucleophilic addition, [3 + 2]-cycloaddition, and ring transformation, provided a straightforward approach to synthesizing fully substituted furans, which are challenging to access by other methods (Pan et al., 2010).

Porous Coordination Polymers for Water Sorption and Dye Adsorption

Dey et al. (2016) designed and synthesized six novel coordination polymers using pyridine-3,5-bis(5-azabenzimidazole) and various dicarboxylates, exhibiting significant water sorption capabilities and selective dye adsorption properties. These materials showed potential in applications involving moisture control and purification processes (Dey et al., 2016).

Photoluminescent Properties of Coordination Polymers

Hu et al. (2015) explored the syntheses and structures of a Zn(II) coordination polymer and its photocycloaddition product, highlighting their selective luminescence sensing of iron(III) ions and selective absorption of dyes. These findings open avenues for developing new materials for sensing and filtration applications (Hu et al., 2015).

Oxidative Carbonylation to Synthesize Furan-3-carboxylic Esters

Gabriele et al. (2012) reported the synthesis of furan-3-carboxylic and 4-methylene-4,5-dihydrofuran-3-carboxylic esters via direct palladium iodide catalyzed oxidative carbonylation of 3-yne-1,2-diol derivatives. This method represents a valuable approach for creating high-value-added furan derivatives under mild conditions (Gabriele et al., 2012).